Cas no 2043781-63-9 ((R)-(3-Fluoropyridin-2-YL)(oxan-4-YL)methanol)

• Product Name: (R)-(3-Fluoropyridin-2-YL)(oxan-4-YL)methanol
• CAS No: 2043781-63-9
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 4736258
• PubChem ID: 122686322
• Update Time: 2025-05-21

(R)-(3-Fluoropyridin-2-YL)(oxan-4-YL)methanol Chemical and Physical Properties

Names and Identifiers

• E71557
• (R)-(3-FLUOROPYRIDIN-2-YL)(OXAN-4-YL)METHANOL
• (R)-(3-Fluoropyridin-2-yl)(tetrahydro-2H-pyran-4-yl)methanol
• (aR) -3-fluoro-a- (tetrahydro-2H-pyran-4-yl) -2-pyridinemethanol
• WS-00568
• (R)-(3-fluoropyridin-2-yl)-(oxan-4-yl)methanol
• 2043781-63-9
• SCHEMBL18224329
• (aR)-3-fluoro-a-(tetrahydro-2H-pyran-4-yl)-2-pyridinemethanol
• (R)-(3-Fluoropyridin-2-YL)(oxan-4-YL)methanol

• Inchi： 1S/C11H14FNO2/c12-9-2-1-5-13-10(9)11(14)8-3-6-15-7-4-8/h1-2,5,8,11,14H,3-4,6-7H2/t11-/m1/s1
• InChI Key： MIIQBLKZSSDULZ-LLVKDONJSA-N
• SMILES： FC1=CC=CN=C1[C@@H](C1CCOCC1)O

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.4

Additional information on (R)-(3-Fluoropyridin-2-YL)(oxan-4-YL)methanol

Comprehensive Analysis of (R)-(3-Fluoropyridin-2-YL)(oxan-4-YL)methanol (CAS No. 2043781-63-9): Properties, Applications, and Research Insights

The compound (R)-(3-Fluoropyridin-2-YL)(oxan-4-YL)methanol (CAS No. 2043781-63-9) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This chiral molecule, characterized by its fluoropyridine and tetrahydropyran moieties, serves as a versatile intermediate in drug discovery, particularly in the development of targeted therapies and enzyme inhibitors. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in precision medicine.

One of the most searched questions regarding this compound revolves around its synthetic route and optical purity. The (R)-enantiomer is often preferred in asymmetric synthesis due to its higher biological activity compared to its (S)-counterpart. Recent studies highlight its utility in kinase inhibitor design, aligning with the growing demand for cancer therapeutics. The presence of the fluorine atom enhances metabolic stability—a key consideration in drug metabolism studies—making it a focal point for ADME optimization (Absorption, Distribution, Metabolism, Excretion).

From a structural-activity relationship (SAR) perspective, the oxan-4-YL group contributes to improved solubility, addressing a common challenge in lipophilic drug candidates. This aligns with industry trends toward fragment-based drug discovery, where researchers prioritize molecular diversity. Analytical techniques like chiral HPLC and NMR spectroscopy are critical for quality control, as purity thresholds often exceed 98% for pharmaceutical applications.

Environmental and green chemistry considerations are also shaping research around CAS No. 2043781-63-9. Scientists are investigating catalytic asymmetric synthesis methods to reduce waste, responding to the sustainability demands of modern labs. The compound’s stability under physiological pH conditions further supports its use in bioavailability studies, a trending topic in pharmacokinetics forums.

In the context of intellectual property, patents involving this compound frequently cite its utility in CNS drug development, reflecting the neuroscience sector’s growth. Its hydrogen-bonding capacity and steric effects make it valuable for designing allosteric modulators, another area of high interest in GPCR research. As AI-driven drug design gains traction, molecular descriptors derived from (R)-(3-Fluoropyridin-2-YL)(oxan-4-YL)methanol are being incorporated into machine learning models for virtual screening.

Future directions may explore its cocrystal formation potential to enhance physicochemical properties—a strategy gaining momentum in formulation science. With rigorous structure elucidation data and regulatory-compliant synthesis protocols, this compound exemplifies the intersection of medicinal chemistry and cutting-edge technology.